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Compound Focus: Sgc-cbp30
Cat. No.: S548917

Solubility and Storage Properties

The table below summarizes the key physical properties and storage guidelines for SGC-CBP30.

Property Specification

Molecular Weight 509.04 g/mol [1] [2] [3]

Solubility in DMSO ~100 mg/mL (~196 mM) [1] [2] [3]
Solubility in Ethanol ~100 mg/mL [1] [3] or 93 mg/mL [4]
Solubility in Water Insoluble or only slightly soluble [2] [4]
Recommended Storage +4°C (solid powder) [1] [3] [5]

Purity >98% [1] [5]

Stock Solution Preparation

For most cell-based assays, DMSO is the preferred solvent. The table below provides a guide for preparing

stock solutions of common mass aliquots [1].
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Mass Volume for 10 mM Stock Volume for 50 mM Stock
1 mg ~1.96 mL ~0.39 mL
5mg ~9.82 mL ~1.96 mL
10 mg ~19.64 mL ~3.93 mL

The workflow for preparing and using SGC-CBP30 solutions involves several key steps to ensure stability

and activity.

Prepare Stock Solution
* Use fresh, dry DMSO
» Aliquot for single use

Storage
» Store aliquots at -20°C
» Avoid freeze-thaw cycles

Prepare Working Solution
* Use fresh if possible
* Short-term storage at 4°C

f issues occur

Troubleshooting:
« If precipitation: use sonication
* Verify concentration

Apply to Experiment
* Keep final DMSO concentration low (e.g., <0.1%)
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Workflow for preparing and using SGC-CBP30 solutions.

Critical Handling Notes

¢ Use Fresh, Dry DMSO: Always use fresh, anhydrous DMSO to reconstitute the compound. Moisture-
absorbing DMSO can reduce solubility and potentially compromise the compound's stability over time
[2] [4].

¢ Aliquot for Stability: To preserve activity and avoid repeated freeze-thaw cycles, prepare single-
use aliquots of your stock solution [6]. One study indicated that 85% of compounds tested were
stable in wet DMSO over a 2-year period at 4°C [7], but best practice for critical research is to
minimize water content.

¢ In Vivo Formulations: For animal studies, a clear solution can be made using a mixture of 2%
DMSO, 30% PEG 300, 5% Tween 80, and ddH20, achieving a concentration of at least 2.5 mg/mL

2.

Troubleshooting and Optimization

e Solubility Issues: If you encounter precipitation, especially when diluting the DMSO stock into
agueous buffers, brief sonication is recommended to aid dissolution [4] [8].

¢ Potency Drift: A loss of biological activity is often traced back to improper storage. Using freshly
prepared working solutions and avoiding freeze-thaw cycles of the main stock will help maintain
potency [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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